Cas no 1355090-13-9 (Potassium (E)-(2,6-dichlorostyryl)trifluoroborate)

• Product Name: Potassium (E)-(2,6-dichlorostyryl)trifluoroborate
• CAS No: 1355090-13-9
• MF: C₈H₅BCl₂F₃K
• MW: 278.935811758041
• CID: 6787752
• PubChem ID: 131233239
• Update Time: 2025-06-08

Potassium (E)-(2,6-dichlorostyryl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• potassium [(E)-2-(2,6-dichlorophenyl)ethenyl]trifluoroboranuide
• EN300-9602866
• C92345
• POTASSIUM (E)-(2,6-DICHLOROSTYRYL)TRIFLUOROBORATE
• 1355090-13-9
• Potassium (E)-(2,6-dichlorostyryl)trifluoroborate

• Inchi： 1S/C8H5BCl2F3.K/c10-7-2-1-3-8(11)6(7)4-5-9(12,13)14;/h1-5H;/q-1;+1/b5-4+;
• InChI Key： WSCFMCRPJHEFSO-FXRZFVDSSA-N
• SMILES： [K+].ClC1C=CC=C(C=1/C=C/[B-](F)(F)F)Cl

Computed Properties

• Exact Mass: 277.9450517g/mol
• Monoisotopic Mass: 277.9450517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium (E)-(2,6-dichlorostyryl)trifluoroborate

Potassium (E)-(2,6-Dichlorostyryl)trifluoroborate: An Overview of a Versatile Organometallic Compound

Potassium (E)-(2,6-dichlorostyryl)trifluoroborate (CAS No. 1355090-13-9) is a unique organometallic compound that has garnered significant attention in recent years due to its diverse applications in synthetic chemistry and materials science. This compound, often referred to as (E)-KCF3C6H3Cl2C=CH, is a valuable reagent in the synthesis of complex organic molecules and functional materials. Its distinctive structure and reactivity make it an essential tool in the chemist's arsenal for developing novel compounds and materials with tailored properties.

The chemical structure of Potassium (E)-(2,6-dichlorostyryl)trifluoroborate consists of a potassium ion coordinated to a trifluoroborate anion, which is attached to a 2,6-dichlorostyryl group. The presence of the trifluoroborate moiety imparts unique electronic and steric properties to the molecule, making it highly reactive in various synthetic transformations. The dichlorostyryl group, on the other hand, provides additional functional handles for further derivatization and modification.

One of the key applications of Potassium (E)-(2,6-dichlorostyryl)trifluoroborate is in the field of cross-coupling reactions. Cross-coupling reactions are fundamental processes in organic synthesis that involve the formation of carbon-carbon bonds between two different organic molecules. The trifluoroborate anion in this compound serves as an excellent nucleophile, facilitating efficient coupling with various electrophiles such as aryl halides and vinyl halides. Recent studies have demonstrated that Potassium (E)-(2,6-dichlorostyryl)trifluoroborate can be used in palladium-catalyzed Suzuki-Miyaura coupling reactions to synthesize a wide range of biaryl compounds with high yields and excellent regioselectivity.

In addition to its role in cross-coupling reactions, Potassium (E)-(2,6-dichlorostyryl)trifluoroborate has also found applications in the synthesis of functional materials. For instance, researchers have utilized this compound as a precursor for the preparation of conjugated polymers and small molecules with tunable electronic properties. These materials have potential applications in organic electronics, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). The ability to fine-tune the electronic properties of these materials through the use of Potassium (E)-(2,6-dichlorostyryl)trifluoroborate makes it an attractive choice for developing next-generation electronic devices.

The stability and handling properties of Potassium (E)-(2,6-dichlorostyryl)trifluoroborate are also noteworthy. Unlike many other organometallic compounds that are highly sensitive to air and moisture, this compound can be handled under standard laboratory conditions with minimal precautions. This ease of handling has made it a popular choice among synthetic chemists for both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and selectivity of Potassium (E)-(2,6-dichlorostyryl)trifluoroborate. Density functional theory (DFT) calculations have provided insights into the electronic structure and transition states involved in various reactions involving this compound. These computational studies have not only validated experimental observations but also predicted new reaction pathways that can be explored for synthesizing novel compounds.

In conclusion, Potassium (E)-(2,6-dichlorostyryl)trifluoroborate (CAS No. 1355090-13-9) is a versatile organometallic compound with a wide range of applications in synthetic chemistry and materials science. Its unique structure and reactivity make it an invaluable reagent for developing complex organic molecules and functional materials with tailored properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in both academic and industrial settings.